Cas no 929971-69-7 (2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid)

• Product name: 2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid
• CAS No: 929971-69-7
• MF: C₇H₄F₃NO₂S
• MW: 223.172370910645
• MDL: MFCD09040625
• CID: 1980029
• PubChem ID: 16228691

2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(trifluoromethyl)sulfanyl]nicotinic Acid
• AKOS008091667
• 2-Trifluoromethylsulfanylnicotinic acid
• AB01315319-02
• F2173-0095
• 2-((Trifluoromethyl)thio)nicotinic acid
• MFCD09040625
• 2-(Trifluoromethylthio)nicotinic acid
• EN300-55020
• 2-[(trifluoromethyl)sulfanyl]pyridine-3-carboxylic acid
• 2-(trifluoromethylsulfanyl)pyridine-3-carboxylic acid
• NCGC00320341-01
• Z235342033
• CS-0251516
• 2-[(TRIFLUOROMETHYL)THIO]NICOTINIC ACID
• 2-((Trifluoromethyl)thio)nicotinicacid
• 929971-69-7
• 2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid

• MDL： MFCD09040625
• Inchi： InChI=1S/C7H4F3NO2S/c8-7(9,10)14-5-4(6(12)13)2-1-3-11-5/h1-3H,(H,12,13)
• InChI Key： HLQHHEJYFJZNNX-UHFFFAOYSA-N
• SMILES： c1cc(c(nc1)SC(F)(F)F)C(=O)O

Computed Properties

• Exact Mass: 222.99148403g/mol
• Monoisotopic Mass: 222.99148403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 162-164 °C
• Boiling Point: 232.3±40.0 °C at 760 mmHg
• Flash Point: 94.3±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(trifluoromethyl)sulfanylpyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)